Cas no 123356-13-8 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI))
123356-13-8 structure
Product Name:erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
CAS No:123356-13-8
MF:C6H8O5
MW:160.124722480774
CID:104180
PubChem ID:45089887
Update Time:2025-04-18
erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)
- 123356-13-8
- (2S,4R)-Methyl 4-hydroxy-5-oxotetrahydrofuran-2-carboxylate
-
- Inchi: 1S/C6H8O5/c1-10-6(9)4-2-3(7)5(8)11-4/h3-4,7H,2H2,1H3/t3-,4+/m1/s1
- InChI Key: UNSIDMOABLNHFX-DMTCNVIQSA-N
- SMILES: O1C([C@@H](C[C@H]1C(=O)OC)O)=O
Computed Properties
- Exact Mass: 160.03714
- Monoisotopic Mass: 160.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
123356-13-8 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone, 5-methyl ester (9CI)) Related Products
- 22430-23-5(L-Mannono-1,4-lactone)
- 1128-23-0(L-Gulono-1,4-lactone)
- 2782-07-2(D-Galactono-1,4-lactone)
- 16874-34-3(Ethyl Tetrahydro-2-fuorate)
- 32499-92-6(D-Galacturonolactone)
- 37443-42-8(Methyl tetrahydrofuran-2-carboxylate)
- 6283-74-5(Di-O-acetyl-L-tartaric Anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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